Cas no 1861341-26-5 (N-[3-(Difluoromethyl)phenyl]-2-propenamide)
N-[3-(Difluoromethyl)phenyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
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- N-[3-(Difluoromethyl)phenyl]-2-propenamide
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- Inchi: 1S/C10H9F2NO/c1-2-9(14)13-8-5-3-4-7(6-8)10(11)12/h2-6,10H,1H2,(H,13,14)
- InChI Key: FJVJKTSDIJNKOH-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(C(F)F)=C1)(=O)C=C
Experimental Properties
- Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 325.9±42.0 °C(Predicted)
- pka: 13.19±0.70(Predicted)
N-[3-(Difluoromethyl)phenyl]-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5153761-0.05g |
N-[3-(difluoromethyl)phenyl]prop-2-enamide |
1861341-26-5 | 95.0% | 0.05g |
$707.0 | 2025-03-15 | |
| Enamine | EN300-5153761-0.1g |
N-[3-(difluoromethyl)phenyl]prop-2-enamide |
1861341-26-5 | 95.0% | 0.1g |
$741.0 | 2025-03-15 | |
| Enamine | EN300-5153761-10.0g |
N-[3-(difluoromethyl)phenyl]prop-2-enamide |
1861341-26-5 | 95.0% | 10.0g |
$3622.0 | 2025-03-15 | |
| Enamine | EN300-5153761-0.5g |
N-[3-(difluoromethyl)phenyl]prop-2-enamide |
1861341-26-5 | 95.0% | 0.5g |
$809.0 | 2025-03-15 | |
| Enamine | EN300-5153761-0.25g |
N-[3-(difluoromethyl)phenyl]prop-2-enamide |
1861341-26-5 | 95.0% | 0.25g |
$774.0 | 2025-03-15 | |
| Enamine | EN300-5153761-5.0g |
N-[3-(difluoromethyl)phenyl]prop-2-enamide |
1861341-26-5 | 95.0% | 5.0g |
$2443.0 | 2025-03-15 | |
| Enamine | EN300-5153761-2.5g |
N-[3-(difluoromethyl)phenyl]prop-2-enamide |
1861341-26-5 | 95.0% | 2.5g |
$1650.0 | 2025-03-15 | |
| Enamine | EN300-5153761-1.0g |
N-[3-(difluoromethyl)phenyl]prop-2-enamide |
1861341-26-5 | 95.0% | 1.0g |
$842.0 | 2025-03-15 |
N-[3-(Difluoromethyl)phenyl]-2-propenamide Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on N-[3-(Difluoromethyl)phenyl]-2-propenamide
Comprehensive Overview of N-[3-(Difluoromethyl)phenyl]-2-propenamide (CAS No. 1861341-26-5): Properties, Applications, and Industry Insights
N-[3-(Difluoromethyl)phenyl]-2-propenamide (CAS No. 1861341-26-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a difluoromethylphenyl moiety with an acrylamide group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1861341-26-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.
Recent trends highlight growing interest in fluorinated compounds like N-[3-(Difluoromethyl)phenyl]-2-propenamide, driven by their enhanced metabolic stability and bioavailability. Researchers frequently search for "difluoromethylphenyl derivatives applications" or "acrylamide-based drug intermediates," reflecting demand in medicinal chemistry. This compound’s electron-withdrawing difluoromethyl group improves binding affinity in target proteins, a feature exploited in kinase inhibitor development.
From a synthetic perspective, CAS 1861341-26-5 is pivotal for constructing heterocyclic scaffolds, a hot topic in "small molecule drug discovery" discussions. Its propenamide segment enables Michael addition reactions, facilitating the creation of libraries for high-throughput screening. Industry reports correlate such functionalities with breakthroughs in oncology and CNS therapeutics, aligning with searches like "fluorine in drug design 2024."
Environmental and regulatory considerations are also paramount. The compound’s low ecotoxicity profile (as per recent OECD guidelines) positions it favorably compared to traditional halogenated analogs. Queries such as "sustainable fluorochemical synthesis" underscore this shift. Analytical methods like HPLC-MS for N-[3-(Difluoromethyl)phenyl]-2-propenamide quantification are frequently documented, addressing quality control challenges in API manufacturing.
Market analysts note rising procurement of CAS 1861341-26-5 by CDMOs, particularly in Asia-Pacific regions. This aligns with search patterns for "custom synthesis of fluorinated aromatics." The compound’s stability under GMP conditions makes it ideal for scalable production, a key factor in "cost-effective pharmaceutical intermediates" debates. Patent landscapes reveal its incorporation in novel crop protection agents, responding to agrochemical sector demands.
In conclusion, N-[3-(Difluoromethyl)phenyl]-2-propenamide exemplifies the intersection of advanced organic chemistry and industrial innovation. Its CAS No. 1861341-26-5 will likely remain prominent in scientific literature, given ongoing research into fluorine-based functional materials and targeted therapies. The compound’s adaptability to green chemistry principles further ensures its relevance in evolving regulatory frameworks worldwide.
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